Cas no 1020718-68-6 (4-(6-Bromo-pyridin-2-yl)-3-methyl-benzoic acid)

4-(6-Bromo-pyridin-2-yl)-3-methyl-benzoic acid is a brominated pyridine derivative with a benzoic acid functional group, serving as a versatile intermediate in organic synthesis and pharmaceutical research. Its key structural features—a bromine substituent on the pyridine ring and a methyl group adjacent to the carboxylic acid—enhance its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating the construction of complex heterocyclic systems. The carboxylic acid moiety further allows for derivatization into esters, amides, or other functional groups. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules, owing to its balanced solubility and stability under standard reaction conditions.
4-(6-Bromo-pyridin-2-yl)-3-methyl-benzoic acid structure
1020718-68-6 structure
Product Name:4-(6-Bromo-pyridin-2-yl)-3-methyl-benzoic acid
CAS No:1020718-68-6
MF:C13H10BrNO2
MW:292.128002643585
CID:1029504
Update Time:2025-05-28

4-(6-Bromo-pyridin-2-yl)-3-methyl-benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(6-Bromopyridin-2-yl)-3-methylbenzoic acid
    • 4-(6-Bromo-pyridin-2-yl)-3-methyl-benzoic acid
    • Inchi： 1S/C13H10BrNO2/c1-8-7-9(13(16)17)5-6-10(8)11-3-2-4-12(14)15-11/h2-7H,1H3,(H,16,17)
    • InChI Key： NMSVGDOJIZPXLH-UHFFFAOYSA-N
    • SMILES： BrC1=CC=CC(C2C=CC(C(=O)O)=CC=2C)=N1

Computed Properties

  • Exact Mass: 290.98900
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2

Experimental Properties

  • PSA: 50.19000
  • LogP: 3.51770

4-(6-Bromo-pyridin-2-yl)-3-methyl-benzoic acid Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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